6-Chloro-2-methyl-1H-benzo[d]imidazole-5-carbaldehyde

• IUPAC Name: 6-chloro-2-methyl-1H-benzimidazole-5-carbaldehyde
• InChI: InChI=1S/C9H7ClN2O/c1-5-11-8-2-6(4-13)7(10)3-9(8)12-5/h2-4H,1H3,(H,11,12)
• InChI Key: SXFHCDAPJAWIQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1)C=C(C(=C2)C=O)Cl
• Molecular Formula: C9H7ClN2O
• Molecular Weight: 194.62 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1,3-diazole. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Synthesis Analysis

Imidazole derivatives can be synthesized through various methods. For instance, one method involves the condensation of o-phenylenediamine with formic acid. Another method involves a one-pot, four-component synthesis of 1,2,4-trisubstituted 1H-imidazoles by heating a mixture of a 2-bromoacetophenone, an aldehyde, a primary amine, and ammonium acetate under solvent-free conditions.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is a base and can be deprotonated with stronger bases. It can also undergo various reactions to form substituted imidazoles.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It has a molar mass of 118.139 g·mol−1 and a melting point of 170 to 172 °C.

Mechanism of Action

The mechanism of action of imidazole derivatives can vary widely depending on their specific structure and the biological target they interact with.

Safety and Hazards

The safety and hazards of imidazole derivatives can vary widely depending on their specific structure. It’s always important to refer to the specific safety data sheet (SDS) for each compound.

Future Directions

Imidazole derivatives show a broad range of chemical and biological properties, making them important synthons in the development of new drugs. They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities. Therefore, the future research directions could involve the development of new imidazole derivatives with improved pharmacological properties.